calystegine A3

Description

Calystegine A3 is a naturally occurring polyhydroxylated nortropane alkaloid predominantly found in plants belonging to the Solanaceae and Convolvulaceae families. It features a unique bicyclic structure with multiple hydroxyl groups. This compound has garnered interest for potential therapeutic applications, especially in treating neurodegenerative diseases. Calystegine A3 acts as a potent competitive inhibitor of human lysosomal β-glucocerebrosidase, leading to increased intracellular β-glucocerebrosidase activities in certain cells. It inhibits glycosidases, which are crucial in carbohydrate metabolism, and selectively inhibits mammalian β-glucosidase and α-galactosidase activities. Studies suggest that Calystegine A3 may protect human adipose-derived stem cells (HuASCs) under hyperglycemic conditions by promoting cell survival, reducing oxidative stress, and modulating inflammatory responses .

Calystegine A3 has a wide range of scientific research applications, serving as a reference compound in studying nortropane alkaloids and their derivatives. It is employed in enzyme inhibition research, particularly on glycosidases, because of its ability to mimic the structure of natural substrates. Researchers have investigated its potential in treating neurodegenerative diseases like Alzheimer’s disease by inhibiting specific enzymes involved in disease progression. The compound has also been explored for the development of new pharmaceuticals and as a biochemical tool in various industrial processes. Furthermore, Calystegine A3 can be used as a biomarker for dietary exposure to potatoes in controlled dietary studies.

Similar compounds to Calystegine A3 include Calystegine B1, Calystegine B2, Calystegine B3, Calystegine N1, and Calystegine A5. Calystegines, like other monosaccharide-mimicking alkaloids, inhibit glycosidases due to their similarity to the pyranose moieties of the . Calystegine A3 stands out because of its potent enzyme inhibitory activity and potential therapeutic applications. Additionally, (+)-Calystegine A3 has been indicated for use in the treatment of type 2 diabetes .

• CAS No.: 131580-36-4
• Product Name: calystegine A3
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: (1R,2S,3R,5R)-8-azabicyclo[3.2.1]octane-1,2,3-triol
• Standard InChI: InChI=1S/C7H13NO3/c9-5-3-4-1-2-7(11,8-4)6(5)10/h4-6,8-11H,1-3H2/t4-,5-,6+,7-/m1/s1
• Standard InChIKey: XOCBOVUINUHZJA-MVIOUDGNSA-N
• SMILES: C1CC2(C(C(CC1N2)O)O)O
• Canonical SMILES: C1CC2(C(C(CC1N2)O)O)O
• Synonyms: calystegine A3
• PubChem Compound: 183073
• Last Modified: Apr 15 2024